Cas no 1882170-92-4 (Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl-)

• Product Name: Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl-
• CAS No: 1882170-92-4
• MF: C₅H₈N₄O₃S₂
• MW: 236.272017478943
• CID: 5973716
• PubChem ID: 131176650
• Update Time: 2025-05-30

Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl-
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methy lacetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methylacetamide
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)sulfonyl)-N-methylacetamide
• EN300-5549749
• 1882170-92-4

• Inchi： 1S/C5H8N4O3S2/c1-7-3(10)2-14(11,12)5-9-8-4(6)13-5/h2H2,1H3,(H2,6,8)(H,7,10)
• InChI Key： XANJFVOHHPYMMH-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CS(C1=NN=C(N)S1)(=O)=O

Computed Properties

• Exact Mass: 236.00378248g/mol
• Monoisotopic Mass: 236.00378248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• pka: 12.52±0.46(Predicted)

Additional information on Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl-

Research Brief on Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl- (CAS: 1882170-92-4)

Recent studies on Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl- (CAS: 1882170-92-4) have highlighted its potential as a promising compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and thiadiazole functional groups, has garnered attention for its diverse biological activities, including enzyme inhibition and potential therapeutic applications. The following brief synthesizes the latest findings and contextualizes its significance in current research.

One of the primary focuses of recent investigations has been the compound's role as a carbonic anhydrase (CA) inhibitor. CAs are a family of metalloenzymes that play critical roles in physiological processes such as CO2 hydration, pH regulation, and electrolyte secretion. Dysregulation of CA activity is implicated in various diseases, including glaucoma, epilepsy, and cancer. Preliminary in vitro studies demonstrate that Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl- exhibits selective inhibition against specific CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This selectivity suggests its potential as a targeted anticancer agent with fewer off-target effects compared to traditional CA inhibitors.

Further research has explored the compound's synthetic pathways and structural modifications to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthesis route for CAS: 1882170-92-4, achieving higher yields and purity through a novel sulfonylation reaction under mild conditions. Additionally, structure-activity relationship (SAR) analyses revealed that the 5-amino-1,3,4-thiadiazole moiety is critical for binding affinity, while the N-methylacetamide group contributes to improved solubility and metabolic stability. These findings provide a foundation for future derivatization efforts aimed at improving bioavailability and therapeutic efficacy.

Beyond its CA inhibitory activity, recent reports have investigated the compound's antimicrobial potential. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies suggest that the sulfonyl-thiadiazole scaffold disrupts bacterial cell wall synthesis by interfering with penicillin-binding proteins (PBPs), offering a novel mechanism distinct from existing antibiotics. However, further in vivo studies are needed to validate these findings and assess toxicity profiles.

In conclusion, Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfonyl]-N-methyl- (CAS: 1882170-92-4) represents a multifaceted compound with significant potential in therapeutic development. Its dual applications in oncology and antimicrobial therapy, coupled with advances in synthetic accessibility, position it as a valuable candidate for future preclinical studies. Ongoing research should prioritize in vivo validation, isoform specificity profiling, and formulation optimization to translate these findings into clinical applications.